Cas no 181065-46-3 (para-Aminobenzyl-DOTA)

Technical Introduction: para-Aminobenzyl-DOTA para-Aminobenzyl-DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid with a para-aminobenzyl linker) is a bifunctional chelator widely used in radiopharmaceuticals and molecular imaging. Its key advantages include high thermodynamic and kinetic stability when complexed with metal ions (e.g., lanthanides, actinides, or Ga³⁺, Lu³⁺ for diagnostics/therapeutics). The para-aminobenzyl group facilitates conjugation to biomolecules (e.g., peptides, antibodies) via amide bond formation, enabling targeted delivery. DOTA’s rigid macrocyclic structure ensures minimal in vivo dissociation, improving imaging contrast or therapeutic efficacy. This compound is particularly valuable in PET/SPECT imaging and radioimmunotherapy due to its versatility and robust chelation properties.
para-Aminobenzyl-DOTA structure
para-Aminobenzyl-DOTA structure
Product Name:para-Aminobenzyl-DOTA
CAS No:181065-46-3
MF:C23H35N5O8
MW:509.552706003189
CID:2189880
PubChem ID:11016672
Update Time:2025-10-20

para-Aminobenzyl-DOTA Chemical and Physical Properties

Names and Identifiers

    • p-NH2-Bn-DOTA
    • 2-[6-[(4-aminophenyl)methyl]-4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
    • p-NH2-Bn-DOTA(B-200)
    • 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-[(4-aminophenyl)methyl]-,(2S)-
    • CS-0094574
    • 181065-46-3
    • 2,2',2'',2'''-(2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetic acid
    • 2-(4-AMINOBENZYL)-1,4,7,10-TETRAAZACYCLODODECANE-1,4,7,10-TETRAACETIC ACID
    • DTXCID90402791
    • DTXSID00451972
    • DA-69399
    • DOTA-benzene
    • 123317-52-2
    • VEYDUAGNNSZVTN-UHFFFAOYSA-N
    • SCHEMBL1996255
    • 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 2-[(4-aminophenyl)Methyl]-
    • D75582
    • HY-W038001
    • para-Aminobenzyl-DOTA
    • Inchi: 1S/C23H35N5O8/c24-18-3-1-17(2-4-18)11-19-12-27(15-22(33)34)8-7-25(13-20(29)30)5-6-26(14-21(31)32)9-10-28(19)16-23(35)36/h1-4,19H,5-16,24H2,(H,29,30)(H,31,32)(H,33,34)(H,35,36)
    • InChI Key: VEYDUAGNNSZVTN-UHFFFAOYSA-N
    • SMILES: OC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1CC1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 509.24856309Da
  • Monoisotopic Mass: 509.24856309Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.2
  • Topological Polar Surface Area: 188Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 809.0±65.0 °C at 760 mmHg
  • Flash Point: 443.1±34.3 °C
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

para-Aminobenzyl-DOTA Security Information

para-Aminobenzyl-DOTA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Macrocyclics
B-200-50 mg
S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetraacetic acid
181065-46-3 ≥ 94%
50mg
$290.00 2021-12-30
Macrocyclics
B-200-100 mg
S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetraacetic acid
181065-46-3 ≥ 94%
100MG
$463.00 2021-12-30
Macrocyclics
B-200-500 mg
S-2-(4-Aminobenzyl)-1,4,7,10-tetraazacyclododecane tetraacetic acid
181065-46-3 ≥ 94%
500MG
$1,870.00 2021-12-30
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-19-50mg
DOTA-p-NH2-Bn
181065-46-3 >95.00%
50mg
¥1850.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-19-100mg
DOTA-p-NH2-Bn
181065-46-3 >95.00%
100mg
¥3000.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BDN-19-250mg
DOTA-p-NH2-Bn
181065-46-3 >95.00%
250mg
¥5900.0 2023-09-19
TRC
N887365-1mg
para-Aminobenzyl-DOTA
181065-46-3
1mg
$190.00 2023-05-17
TRC
N887365-5mg
para-Aminobenzyl-DOTA
181065-46-3
5mg
$873.00 2023-05-17
TRC
N887365-10mg
para-Aminobenzyl-DOTA
181065-46-3
10mg
$1499.00 2023-05-17
TRC
N887365-25mg
para-Aminobenzyl-DOTA
181065-46-3
25mg
385.00 2021-07-23

Additional information on para-Aminobenzyl-DOTA

Professional Introduction to para-Aminobenzyl-DOTA (CAS No. 181065-46-3)

para-Aminobenzyl-DOTA (CAS No. 181065-46-3) is a highly specialized chelating agent that has garnered significant attention in the field of bioinorganic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of advanced diagnostic and therapeutic agents. The introduction of this compound into medical science has opened new avenues for targeted therapies, particularly in the realm of radiopharmaceuticals and imaging techniques.

The molecular structure of para-Aminobenzyl-DOTA consists of a benzyl group attached to a diethylenetriaminepentaacetic acid (DTPA) backbone. This configuration imparts exceptional chelating capabilities, enabling it to form stable complexes with metal ions, most notably lanthanides and actinides. The presence of the para-aminobenzyl moiety enhances the solubility and bioavailability of the complexed metal ions, making it an ideal candidate for biological applications.

In recent years, para-Aminobenzyl-DOTA has been extensively studied for its potential in targeted radiotherapy. The ability to bind tightly with lanthanide ions such as gadolinium allows for the development of contrast agents used in magnetic resonance imaging (MRI). These agents provide high-resolution images, aiding in the early detection and precise localization of tumors and other pathological conditions. Furthermore, the compound's stability under physiological conditions ensures that it remains effective throughout the imaging process.

The application of para-Aminobenzyl-DOTA extends beyond imaging technologies. Researchers have explored its use in targeted drug delivery systems, where it acts as a carrier for therapeutic agents. By conjugating cytotoxic metals or other pharmacophores to the DOTA chelate, scientists can develop highly specific treatments for cancer and other diseases. This approach minimizes side effects by delivering drugs directly to affected tissues while sparing healthy cells.

Recent advancements in nanotechnology have further expanded the utility of para-Aminobenzyl-DOTA. Nanoparticles functionalized with this chelator can be engineered to enhance drug delivery efficiency and improve therapeutic outcomes. For instance, gold nanoparticles coated with para-Aminobenzyl-DOTA have shown promise in photothermal therapy, where they can convert light energy into heat to destroy cancer cells.

The synthesis of para-Aminobenzyl-DOTA involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzyl group is introduced at a strategic position on the DTPA backbone through nucleophilic substitution reactions, followed by purification steps to remove any residual reagents or byproducts. Advanced synthetic techniques, such as flow chemistry and automated purification systems, have been employed to optimize production efficiency.

The pharmacokinetic properties of complexes formed with para-Aminobenzyl-DOTA have been thoroughly investigated to ensure safety and efficacy. Studies have demonstrated that these complexes exhibit prolonged circulation times in the bloodstream, allowing for extended imaging or therapeutic windows. Additionally, the compound's biocompatibility has been confirmed through preclinical studies, where it showed minimal toxicity even at high doses.

The future prospects of para-Aminobenzyl-DOTA are vast and multifaceted. Ongoing research aims to expand its applications in personalized medicine, where it can be tailored to individual patient needs based on genetic or molecular profiles. Furthermore, efforts are underway to develop new derivatives of this compound that offer enhanced stability, bioavailability, and targeting capabilities.

In conclusion, para-Aminobenzyl-DOTA (CAS No. 181065-46-3) represents a significant advancement in bioinorganic chemistry and pharmaceutical science. Its unique properties make it an invaluable tool for diagnostic imaging, targeted therapy, and nanotechnology applications. As research continues to uncover new possibilities, this compound is poised to play an even greater role in improving human health and well-being.

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